Cas no 392243-96-8 (2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392243-96-8
• MF: C₁₅H₇Cl₄N₃OS
• MW: 419.112577676773
• CID: 6215917
• PubChem ID: 4694442
• Update Time: 2025-10-31

2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 2,5-dichloro-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_405385
• 2,5-dichloro-N-(5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide
• AB00667435-01
• AKOS024575615
• 392243-96-8
• F0326-0762

• Inchi： 1S/C15H7Cl4N3OS/c16-7-2-4-11(18)10(5-7)13(23)20-15-22-21-14(24-15)9-3-1-8(17)6-12(9)19/h1-6H,(H,20,22,23)
• InChI Key： QKSSAOLDRVWDNQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NN=C(NC(C2C=C(C=CC=2Cl)Cl)=O)S1)Cl

Computed Properties

• Exact Mass: 418.903444g/mol
• Monoisotopic Mass: 416.906394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 2,5-Dichloro-N-5-(2,4-Dichlorophenyl)-1,3,4-Thiadiazol-2-ylbenzamide (CAS No. 392243-96-8)

2,5-Dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide, with the CAS number 392243-96-8, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in pharmaceutical research. This compound belongs to the class of benzamides and is characterized by its unique structural features, including multiple chlorine substituents and a thiadiazole ring. These structural elements contribute to its biological activity and make it a promising candidate for various therapeutic applications.

The chemical structure of 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide is defined by a benzamide core with two chlorine atoms at the 2 and 5 positions. The thiadiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is attached to the benzamide through a carbon-nitrogen bond. The presence of the 2,4-dichlorophenyl group further enhances the compound's stability and reactivity.

Recent studies have explored the pharmacological properties of 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide. One notable area of research is its potential as an antimicrobial agent. The compound has shown promising activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This antimicrobial activity is attributed to its ability to disrupt bacterial cell walls and inhibit essential metabolic pathways.

In addition to its antimicrobial properties, 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The cytotoxicity of 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide has also been evaluated in various cancer cell lines. Preliminary results indicate that it exhibits selective cytotoxicity against certain types of cancer cells while sparing normal cells. This selective toxicity is an important characteristic for potential anticancer drugs, as it can minimize side effects associated with conventional chemotherapy.

To further understand the mechanism of action of 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide, researchers have conducted molecular docking studies. These studies have revealed that the compound can bind to specific protein targets involved in cellular processes such as DNA replication and protein synthesis. By inhibiting these targets, the compound can exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide in human subjects. Early-phase trials have shown promising results in terms of safety profiles and pharmacokinetic properties. However, more extensive studies are needed to fully assess its therapeutic potential.

In conclusion, 2,5-dichloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392243-96-8) is a multifaceted compound with a range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.